Cas no 850608-88-7 (Phosphoric acid;6-(trifluoromethoxy)-1,3-benzothiazol-2-amine)

Phosphoric acid;6-(trifluoromethoxy)-1,3-benzothiazol-2-amine structure
850608-88-7 structure
Product Name:Phosphoric acid;6-(trifluoromethoxy)-1,3-benzothiazol-2-amine
CAS No:850608-88-7
MF:C8H8F3N2O5PS
MW:332.19349193573
CID:2807196
PubChem ID:71406484
Update Time:2025-04-21

Phosphoric acid;6-(trifluoromethoxy)-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 850608-88-7
    • Phosphoric acid--6-(trifluoromethoxy)-1,3-benzothiazol-2-amine (1/1)
    • DTXSID40827091
    • Phosphoric acid;6-(trifluoromethoxy)-1,3-benzothiazol-2-amine
    • Inchi: 1S/C8H5F3N2OS.H3O4P/c9-8(10,11)14-4-1-2-5-6(3-4)15-7(12)13-5;1-5(2,3)4/h1-3H,(H2,12,13);(H3,1,2,3,4)
    • InChI Key: GRQKIONCTAKLSQ-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC2C=CC(=CC1=2)OC(F)(F)F.P(=O)(O)(O)O

Computed Properties

  • Exact Mass: 331.98436402Da
  • Monoisotopic Mass: 331.98436402Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 288
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 154Ų
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